5-(2-Methoxy-5-methylphenyl)-3-methylphenol

• IUPAC Name: 3-(2-methoxy-5-methylphenyl)-5-methylphenol
• InChI: InChI=1S/C15H16O2/c1-10-4-5-15(17-3)14(8-10)12-6-11(2)7-13(16)9-12/h4-9,16H,1-3H3
• InChI Key: FPSGTQJNXMRGGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)C)O
• Molecular Formula: C15H16O2
• DSSTOX Substance ID: DTXSID20683819
• Molecular Weight: 228.29 g/mol
• CAS No.: 855157-50-5

Description

5-(2-Methoxy-5-methylphenyl)-3-methylphenol is an organic compound with the molecular formula C9H12O2. It is also known by other names such as 2-Methoxy-5-methylphenol and 5-Methylguaiacol . This compound is characterized by the presence of a methoxy group and a methyl group attached to a phenol ring, making it a derivative of phenol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Methoxy-5-methylphenyl)-3-methylphenol can be achieved through various methods. One common approach involves the methylation of 2-methoxy-5-methylphenol using methyl iodide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or distillation are employed to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

5-(2-Methoxy-5-methylphenyl)-3-methylphenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield the corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur, where the methoxy and methyl groups direct incoming electrophiles to specific positions on the phenol ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Bromination using bromine in acetic acid.

Major Products Formed

Oxidation: Quinones.

Reduction: Alcohols.

Substitution: Brominated derivatives.

Scientific Research Applications

5-(2-Methoxy-5-methylphenyl)-3-methylphenol has various applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the production of fragrances and flavoring agents due to its pleasant aroma.

Mechanism of Action

The mechanism of action of 5-(2-Methoxy-5-methylphenyl)-3-methylphenol involves its interaction with specific molecular targets. For instance, its antioxidant properties are attributed to its ability to donate hydrogen atoms, thereby neutralizing free radicals. The methoxy and methyl groups play a crucial role in stabilizing the phenoxyl radical formed during this process .

Comparison with Similar Compounds

Similar Compounds

2-Methoxy-5-methylphenol: Shares a similar structure but lacks the additional methyl group.

5-Methylguaiacol: Another name for 2-Methoxy-5-methylphenol.

m-Cresol, 6-methoxy-: A structural isomer with different substitution patterns.

Uniqueness

5-(2-Methoxy-5-methylphenyl)-3-methylphenol is unique due to the specific positioning of its methoxy and methyl groups, which influence its chemical reactivity and biological activity. This unique structure allows it to participate in specific reactions and exhibit distinct properties compared to its similar compounds .